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Compound of Interest

Compound Name: 1,3-Dibromohexane

Cat. No.: B3142702 Get Quote

Essential Safety and Handling Guide for 1,3-
Dibromohexane
Disclaimer: No specific Safety Data Sheet (SDS) for 1,3-Dibromohexane was located. The

following guidance is based on the safety data for structurally similar and homologous

compounds, including other dibromoalkanes and halogenated hydrocarbons. It is imperative to

handle 1,3-Dibromohexane with extreme caution and to consult with a qualified safety

professional before use. This guide provides essential, immediate safety and logistical

information for researchers, scientists, and drug development professionals.

Quantitative Data Summary
Limited experimental data is available for 1,3-Dibromohexane. The following table

summarizes key physical and chemical properties, primarily based on computational models

and data from analogous compounds.
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Property Value Source

Molecular Formula C₆H₁₂Br₂ PubChem[1]

Molecular Weight 243.97 g/mol PubChem[1]

Appearance
Colorless to light yellow liquid

(presumed)
General chemical properties

Boiling Point
Estimated based on similar

compounds
N/A

Flash Point
Combustible liquid (presumed

based on analogs)
[2][3]

Density
Estimated based on similar

compounds
N/A

Solubility Insoluble in water (presumed)

Personal Protective Equipment (PPE)
A comprehensive PPE program is critical when handling 1,3-Dibromohexane. The following

table outlines the recommended PPE for various laboratory operations.
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Operation Eye Protection
Hand
Protection

Body
Protection

Respiratory
Protection

Routine Handling

(in a fume hood)

Safety glasses

with side shields

or chemical

splash goggles.

Chemical-

resistant gloves

(e.g., nitrile,

Viton®). Inspect

gloves for tears

or holes before

each use.[4]

Flame-retardant

lab coat.

Not generally

required if work

is performed in a

properly

functioning

chemical fume

hood.

Large Volume

Transfers or

Potential for

Splashing

Chemical splash

goggles and a

face shield.

Double-gloving

with chemical-

resistant gloves.

Chemical-

resistant apron

over a flame-

retardant lab

coat.

A NIOSH-

approved

respirator with

organic vapor

cartridges may

be necessary if

there is a risk of

inhalation.[2]

Operational Plan for Safe Handling
1. Pre-Handling Procedures:

Training: Ensure all personnel are trained on the hazards of halogenated hydrocarbons and

the specific procedures outlined in this guide.

Fume Hood: All work with 1,3-Dibromohexane must be conducted in a properly functioning

chemical fume hood.[2]

Emergency Equipment: Ensure a fire extinguisher (Class B), safety shower, and eyewash

station are easily accessible.

Spill Kit: A spill kit containing absorbent materials (e.g., vermiculite, sand) should be readily

available.[5]

2. Handling Procedures:
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Wear the appropriate PPE as outlined in the table above.

Avoid contact with skin, eyes, and clothing.[2][5]

Avoid breathing vapors or mists.[2][5]

Use the smallest quantity of the chemical necessary for the experiment.

Keep containers tightly closed when not in use.[2]

Ground/bond container and receiving equipment when transferring to prevent static

discharge.

3. Post-Handling Procedures:

Decontaminate all surfaces and equipment that may have come into contact with the

chemical.

Carefully remove and dispose of contaminated gloves and other disposable PPE in the

designated waste stream.

Wash hands thoroughly with soap and water after handling.[2]

Emergency Procedures
1. Spills:

Small Spills (in a fume hood):

Alert personnel in the immediate area.

Wearing appropriate PPE, absorb the spill with a chemical absorbent material (e.g.,

vermiculite, sand).[5]

Collect the absorbed material into a sealed, labeled container for hazardous waste

disposal.

Large Spills:
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Evacuate the area immediately.

Contact your institution's Environmental Health and Safety (EHS) department.

Prevent the spill from entering drains.

2. Fire:

In case of fire, use carbon dioxide, dry chemical powder, or alcohol-resistant foam.[2][5]

Do not use a direct water jet.

Wear self-contained breathing apparatus (SCBA) and full protective gear.[2][5]

3. Exposure:

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate

medical attention.[2][4]

Skin Contact: Immediately remove contaminated clothing. Wash the affected area with soap

and plenty of water for at least 15 minutes. Seek medical attention if irritation persists.[4]

Eye Contact: Rinse cautiously with water for at least 15 minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. Seek immediate medical attention.[2][4]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[4]

Disposal Plan
All 1,3-Dibromohexane waste is considered hazardous and must be disposed of according to

institutional and local regulations.

Waste Collection: Collect all 1,3-Dibromohexane waste in a designated, properly labeled,

and sealed container.

Do Not Mix: Do not mix with other waste streams unless explicitly permitted by your

institution's hazardous waste management plan.
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Container Labeling: Clearly label the waste container with "Hazardous Waste," "Halogenated

Organic Waste," and the full chemical name "1,3-Dibromohexane."

Storage of Waste: Store the waste container in a designated satellite accumulation area that

is cool, dry, and well-ventilated.

Disposal Request: Contact your institution's EHS department to arrange for the pickup and

disposal of the hazardous waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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